A dual action coumarin-camptothecin polymer for light responsive drug release and photodynamic therapy†
Polymer Chemistry Pub Date: 2023-12-05 DOI: 10.1039/D3PY01137B
Abstract
A light-responsive polymer allowing the controlled release of camptothecin and the generation of reactive oxygen species (ROS) is reported. The polymer was prepared by controlled copolymerisation of water-soluble N,N-dimethyl acrylamide with a bromocoumarin methacrylate monomer. The lipophilic chemotherapy agent camptothecin was caged onto the coumarin unit via a photo-cleavable carbonate ester enabling light-triggered cargo release. The polymer showed good biocompatibility in the dark, and high cancer cell killing activity mediated both by the photo-release of camptothecin and ROS generation.
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Journal Name：Polymer Chemistry
Research Products
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CAS no.: 19396-73-7
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CAS no.: 16742-48-6
